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Compound of Interest

Compound Name: 2-Methylpropanoyl! iodide
CAS No.: 65269-91-2
Cat. No.: B14496416

Get Quote

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Content Focus: Mechanistic causality, validated synthesis protocols, and reactivity profiles of
CAS 65269-91-2.

Executive Summary

2-Methylpropanoyl iodide, commonly known as isobutyryl iodide (CAS 65269-91-2), is a
highly reactive acylating agent utilized in advanced organic synthesis and pharmaceutical
development[1][2]. Historically, acyl iodides were underutilized due to challenges in isolation
and their extreme sensitivity to moisture and light. However, breakthroughs in the late 20th
century transformed them into accessible, indispensable reagents. This whitepaper synthesizes
the foundational literature surrounding the discovery, preparation, and application of isobutyryl
iodide, providing self-validating experimental workflows grounded in authoritative research.

Mechanistic Foundations: The Superiority of the
Acyl lodide Motif
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To understand the value of isobutyryl iodide, one must examine the physicochemical nature of
the carbon-iodine (C—I) bond. Compared to acyl chlorides or bromides, acyl iodides exhibit a
significantly lower bond dissociation energy. lodine is a large, highly polarizable atom;
consequently, the C—I bond is longer and weaker, making the acyl carbon exceptionally
electrophilic and the iodide ion a superior leaving group[3].

Causality in Reactivity: This unique electronic environment allows isobutyryl iodide to drive
reactions that would normally require harsh Lewis acid catalysts (e.g.,

or

). For instance, acyl iodides can autonomously cleave highly stable linkages, including cyclic
ethers, tertiary amines (N—-C bond rupture), and organosilicon compounds (Si—-O-C and Si—O—
Si moieties)[4][5].
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Reactivity profile of acyl iodides with organic and organometallic substrates.

Key Literature in Discovery and Synthesis

The modern era of acyl iodide chemistry was catalyzed by two primary schools of thought:

e The Hoffmann Halogen Exchange (1981): H.M.R. Hoffmann and K. Haase published a
landmark paper in Synthesis detailing a remarkably efficient, mild preparation of acyl iodides
from their corresponding acyl chlorides using sodium iodide[6][7]. This method remains the
gold standard for synthesizing isobutyryl iodide[1].

e The Voronkov Exchange Reactions (2000s): M.G. Voronkov and colleagues expanded the
synthetic utility by demonstrating that acetyl iodide could undergo direct exchange reactions
with monocarboxylic acids (like isobutyric acid) to yield new acyl iodides, bypassing the need
for acyl chloride precursors entirely[1][3].

Experimental Workflows: Verified Synthesis
Protocols

As a Senior Application Scientist, | emphasize that a robust protocol must be a self-validating
system. The following methodologies incorporate visual and thermodynamic cues to ensure
reaction integrity.

Protocol A: The Hoffmann Finkelstein-Type Halogen
Exchange
This is the most direct and reliable method for synthesizing isobutyryl iodide, achieving yields of

approximately 74%[1].

Causality & Design: This reaction relies on a Finkelstein-type mechanism driven by differential
solubility (Le Chatelier's principle). Sodium iodide (Nal) is highly soluble in acetonitrile, whereas
the byproduct, sodium chloride (NacCl), is virtually insoluble. The continuous precipitation of
NaCl forces the reversible equilibrium strictly toward the formation of isobutyryl iodide.

Step-by-Step Methodology:

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://de.wikipedia.org/wiki/Carbons%C3%A4ureiodide
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-1981-29573
https://www.molaid.com/MS_17125209
https://www.molaid.com/MS_17125209
https://www.researchgate.net/publication/226333526_Acyl_Iodides_in_Organic_Synthesis_IV_Reaction_of_Acetyl_Iodide_with_Carboxylic_Acids
https://www.molaid.com/MS_17125209
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14496416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Preparation: Flame-dry a round-bottom flask under an argon atmosphere to ensure strictly
anhydrous conditions. Moisture will immediately hydrolyze the product into isobutyric acid
and hydrogen iodide (HI).

Reagent Solvation: Dissolve 1.2 equivalents of anhydrous Sodium lodide (Nal) in anhydrous
acetonitrile.

Acylation: Add 1.0 equivalent of isobutyryl chloride dropwise to the stirring solution at room
temperature.

Self-Validation (Monitoring): Observe the immediate formation of a fine, white precipitate
(NacCl). This visual cue confirms the halogen exchange is actively occurring[1].

Maturation: Allow the mixture to stir for exactly 0.75 hours (45 minutes) at room
temperature[1].

Isolation: Filter the NaCl precipitate rapidly under an inert atmosphere. Subject the filtrate to
fractional distillation under reduced pressure to isolate pure 2-methylpropanoyl iodide.
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Workflow for the synthesis of 2-Methylpropanoyl iodide via Hoffmann's halogen exchange.

Protocol B: The Voronkov Carboxylic Acid Exchange

For laboratories lacking isobutyryl chloride, Voronkov’'s method allows synthesis directly from
isobutyric acid[3].

Causality & Design: This protocol leverages boiling point differentials. Acetyl iodide reacts with
isobutyric acid to form isobutyryl iodide and acetic acid. Because acetic acid has a significantly
lower boiling point than the newly formed isobutyryl iodide, continuous distillation of the acetic

acid byproduct shifts the equilibrium forward.

Step-by-Step Methodology:
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» Combine 1.0 equivalent of isobutyric acid with 1.1 equivalents of acetyl iodide in a distillation
apparatus.

e Heat the mixture gently without a catalyst.

o Self-Validation: The reaction progress is validated by the condensation of acetic acid in the
receiving flask.

e Once acetic acid evolution ceases, apply a vacuum to distill the heavier isobutyryl iodide
fraction.

Quantitative Data Summary

To facilitate rapid reference for drug development professionals, the critical physicochemical
parameters and synthesis metrics of isobutyryl iodide are summarized below:

Property | Metric Value Reference
IUPAC Name 2-Methylpropanoyl iodide [2]

CAS Registry Number 65269-91-2 [1112]
Molecular Formula [2]
Molecular Weight 198.00 g/mol [2]
Synthesis Yield (Hoffmann) ~74% [1]
Reaction Time (Hoffmann) 0.75 hours (45 minutes) [1]

o Catalyst-free cleavage of C-0O,
Key Reactivity Feature ) [31141[5]
N—-C, and Si—O bonds

Handling, Storage, and Quality Control

The extreme lability of the C—I bond that makes isobutyryl iodide so synthetically useful also
makes it highly susceptible to degradation. Photolysis of acyl iodides in aromatic solvents can
lead to unintended photochemical Friedel-Crafts acylation or the generation of

-diketones[1][4].
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Quality Control (QC) Visual Check: A pristine sample of isobutyryl iodide should appear as a
clear to pale-yellow liquid. If the liquid exhibits a deep purple, red, or brown tint, this is a
definitive indicator of photodecomposition. The color shift is caused by the release of molecular
iodine (

) via homolytic cleavage of the C—I bond. To prevent this, the reagent must be stored in
opaque, amber-glass ampoules under an argon atmosphere at sub-ambient temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [The Discovery and Synthesis of 2-Methylpropanoyl
lodide: A Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14496416/docs#the-discovery-and-synthesis-of-2-
methylpropanoyl-iodide-a-comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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